Cas no 171178-42-0 (5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid)

5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid Properties

Names and Identifiers

• 5-((tert-Butoxycarbonyl)amino)-2-fluoroisonicotinic acid
• 2-fluoro-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-
• 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-4-Pyridinecarboxylic acid
• 5-TERT-BUTOXYCARBONYLAMINO-2-FLUOROISONICOTINIC ACID
• AB2713
• 5-tert-Butoxycarbonylamino-2-fluoro-isonicotinic acid
• KGJLIDFAPYTBDU-UHFFFAOYSA-N
• 5-[n-(tert-butoxycarbonyl)-amino]-2-fluoropyridine-4-carboxylic acid
• AS-44650
• 5-[(TERT-BUTOXYCARBONYL)AMINO]-2-FLUOROPYRIDINE-4-CARBOXYLIC ACID
• 5-{[(tert-butoxy)carbonyl]amino}-2-fluoropyridine-4-carboxylic acid
• SCHEMBL6644306
• 5-[n-(tert-butoxycarbonyl) amino]-2-fluoropyridine-4-carboxylic acid
• 5-((tert-Butoxycarbonyl)amino)-2-fluoroisonicotinicacid
• EN300-1693565
• C11H13FN2O4
• MFCD09037863
• AKOS015912315
• 5-BOC-amino-2-fluoroisonicotinic acid
• A849327
• 5-(N-(tert-butoxycarbonyl)amino]-2-fluoropyridine-4-carboxylic acid
• DTXSID50442512
• CS-0083017
• AMY38765
• 5-[N-(tert-butoxycarbonyl)amino]-2-fluoropyridine-4-carboxylic acid
• SB34219
• FT-0747947
• 171178-42-0
• 5-(tert-butoxycarbonylamino)-2-fluoroisonicotinic acid
• 5-tert-butoxycarbonylamino-2-fluoro-isonicotinic acid
• 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-fluoro-4-pyridinecarboxylic acid
• 5-tert-Butoxycarbonylamino-2-fluoroisonicotinic acid
• 2-fluoro-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic Acid
• DB-012940
• +Expand

• MDL： MFCD09037863
• InChIKey： KGJLIDFAPYTBDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13FN2O4/c1-11(2,3)18-10(17)14-7-5-13-8(12)4-6(7)9(15)16/h4-5H,1-3H3,(H,14,17)(H,15,16)
• SMILES： CC(C)(OC(NC1=CN=C(F)C=C1C(O)=O)=O)C

Computed Properties

• Exact Mass: 256.08600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 256.08593506g/mol
• Heavy Atom Count: 18
• Complexity: 330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• LogP: 2.33890
• PSA: 88.52000
• Boiling Point: 402.316 °C at 760 mmHg
• Flash Point: 197.114 °C
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• Density: 1.359±0.06 g/cm3 (20 ºC 760 Torr),

5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid Security Information

5-Tert-Butoxycarbonylamino-2-Fluoroisonicotinic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%